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Compound of Interest

Compound Name: MeS-IMPY

Cat. No.: B12755591

Essential Safety and Handling Guide for MeS-IMPY

Chemical Identity: MeS-IMPY is chemically known as N,N-dimethyl-4-(6-
(methylthio)imidazo[1,2-a]pyridin-2-yl)benzenamine, with the CAS Number 955376-42-8.[1] It is
utilized in research, including as a reference compound in the production of
radiopharmaceuticals like [C-11]-MeS-IMPY for medical imaging.[2]

Disclaimer: A specific Safety Data Sheet (SDS) for MeS-IMPY is not readily available in the
public domain. The following guidance is based on general laboratory safety principles,
information on structurally related compounds such as N,N-dimethylaniline, and guidelines for
handling imidazopyridine and pyridine-containing compounds. It is imperative for researchers
to consult with their institution's Environmental Health & Safety (EHS) department for a
comprehensive risk assessment before handling this compound.

Physicochemical Properties of MeS-IMPY
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Property Value

N,N-dimethyl-4-(6-(methylthio)imidazo[1,2-

Systematic Name o )
a]pyridin-2-yl)benzenamine

CAS Number 955376-42-8[1]

Molecular Formula C16H17N3S[1]

Molecular Weight 283.39 g/mol [1]
Appearance (Not specified, assume solid)
Solubility (Not specified)

Boiling Point (Not specified)

Melting Point (Not specified)

Operational Plan for Handling MeS-IMPY

This section provides a step-by-step guide for the safe handling of MeS-IMPY in a laboratory
setting.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as strong oxidizing agents.[3] The container should be tightly sealed.

o Labeling: Ensure the container is clearly labeled with the full chemical name and any known
hazard information.

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, a cautious approach is necessary. The recommended
PPE is based on the potential hazards of structurally similar aromatic amines and heterocyclic
compounds.
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PPE Category Specification Rationale

Safety glasses with side- )
] ) ) Protects against splashes and
Eye Protection shields or chemical splash

I airborne particles.
goggles.

) Chemical-resistant, impervious  Prevents skin contact and
Hand Protection o ) )
gloves (e.g., nitrile). potential absorption.

) ] Laboratory coat, long-sleeved Minimizes the risk of skin
Skin Protection )
clothing. exposure.

Use in a well-ventilated area,
preferably within a chemical
) ) fume hood. If dust generation ) ] ]
Respiratory Protection ) ) Reduces the risk of inhalation.
is unavoidable, a NIOSH-
approved respirator may be

necessary.

Handling and Use

e Location: All handling of MeS-IMPY should be conducted in a well-ventilated area, such as a
certified chemical fume hood, to minimize inhalation exposure.

e Weighing: If weighing the solid compound, do so in a manner that minimizes dust generation.

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Disposal Plan

Pyridine and its derivatives are generally considered hazardous waste.[1]

» Waste Collection: Collect all MeS-IMPY waste, including contaminated materials (e.g.,
gloves, wipes), in a designated, compatible, and properly labeled hazardous waste
container. The container must be sealable and stored away from incompatible materials.[1]

e Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "N,N-dimethyl-4-(6-(methylthio)imidazo[1,2-a]pyridin-2-yl)benzenamine".

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12755591?utm_src=pdf-body
https://docs.gato.txst.edu/138703/Organic-Compound---N-2CN-Dimethylaniline---N-2CN-Dimethulaniline.pdf
https://www.benchchem.com/product/b12755591?utm_src=pdf-body
https://docs.gato.txst.edu/138703/Organic-Compound---N-2CN-Dimethylaniline---N-2CN-Dimethulaniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12755591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁie,;\‘:iltall:i]lgy Sltjrilcineg

« Institutional Guidelines: Follow all local, state, and federal regulations, as well as your
institution's specific EHS guidelines for chemical waste disposal. Do not pour down the drain

or dispose of with regular trash.[1]

Experimental Protocols and Visualizations
Safe Handling Workflow

The following diagram illustrates the standard operational workflow for safely handling MeS-

IMPY in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. docs.gato.txst.edu [docs.gato.txst.edu]

2. prod-docs.megazyme.com [prod-docs.megazyme.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

 To cite this document: BenchChem. [Personal protective equipment for handling MeS-IMPY].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12755591#personal-protective-equipment-for-
handling-mes-impy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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